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Compound of Interest

Compound Name: 2,4-Difluorophenol

Cat. No.: B048109

An In-depth Technical Guide to the Physical Properties of 2,4-Difluorophenol: Melting and
Boiling Points

Introduction

2,4-Difluorophenol is an organofluorine compound and a derivative of phenol, featuring two
fluorine atoms at the 2- and 4-positions of the phenolic ring.[1] This compound serves as a
crucial building block in the synthesis of various pharmaceutical and agrochemical compounds.
[1][2] A thorough understanding of its physical properties, particularly its melting and boiling
points, is paramount for its application in research and development. This guide provides a
detailed overview of these properties, the experimental protocols for their determination, and a
logical workflow for these procedures.

Physical Properties of 2,4-Difluorophenol

The melting and boiling points of 2,4-Difluorophenol are critical parameters for its handling,
purification, and reaction control. At room temperature, it typically exists as a solid.[1] After
melting, it appears as a clear yellow-green liquid. The quantitative data for these properties are
summarized in the table below.
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Physical Property Value Conditions
Melting Point 22.4 °C

Boiling Point 52-53 °C at 19 mmHg
170 °C at 753 mmHg

Normal Boiling Point
(Calculated)

174.35°C

Data sourced from references.

Experimental Protocols for Determination of
Physical Properties

Accurate determination of melting and boiling points is essential for verifying the purity and
identity of a substance.

Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions to a liquid state.
For a pure compound, this transition occurs over a narrow range, typically 0.5-1.0°C. The
presence of impurities generally leads to a depression and broadening of the melting point
range.

Methodology: Capillary Tube Method

A common and effective method for determining the melting point of an organic solid like 2,4-
Difluorophenol involves using a capillary tube within a heated bath apparatus (e.g., a Mel-
Temp apparatus or a Thiele tube).

e Sample Preparation: A small amount of finely powdered, dry 2,4-Difluorophenol is
introduced into a capillary tube that is sealed at one end. The tube is tapped gently to pack
the sample to a height of about 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then placed in a heating bath, typically
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containing silicone oil.

Heating: The bath is heated slowly, with a rate of temperature increase of approximately 1-
2°C per minute as the expected melting point is approached. Constant stirring of the heating
medium ensures a uniform temperature distribution.

Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is recorded as the end of the melting range.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

Methodology: Distillation Method

For determining the boiling point at a specific pressure, a simple distillation setup is commonly
employed.

Apparatus Setup: A small quantity of 2,4-Difluorophenol is placed in a distillation flask. The
flask is fitted with a condenser, a thermometer, and a receiving flask. The thermometer bulb
should be positioned just below the side arm of the distillation flask to accurately measure
the temperature of the vapor.

Heating: The flask is heated gently. As the liquid boils, the vapor rises and enters the
condenser.

Equilibrium and Measurement: The temperature is recorded when the vapor and liquid are in
equilibrium, indicated by a stable temperature reading on the thermometer as the liquid
condenses and is collected in the receiving flask. This stable temperature is the boiling point
at the pressure of the system. For determinations at pressures other than atmospheric, a
vacuum pump is connected to the system.

Logical Workflow for Melting Point Determination

The following diagram illustrates the logical workflow for the experimental determination of the
melting point of 2,4-Difluorophenol using the capillary tube method.
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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